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Compound of Interest

Compound Name: Fluorescein-PEG6-bis-NHS ester

Cat. No.: B607479 Get Quote

Essential Safety and Handling Guide for
Fluorescein-PEG6-bis-NHS Ester
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fluorescein-PEG6-bis-NHS ester. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound in the laboratory.

Compound Information and Properties
Fluorescein-PEG6-bis-NHS ester is a fluorescent, PEG-based PROTAC linker utilized in the

synthesis of PROTACs (Proteolysis Targeting Chimeras)[1]. The molecule contains a

fluorescein moiety for visualization, a hydrophilic PEG6 spacer to enhance solubility, and two

N-hydroxysuccinimide (NHS) ester groups for covalent labeling of primary amines on proteins

and other molecules[2][3].
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Property Value Source

CAS Number 2055105-59-2 [2][3]

Molecular Formula C44H50N4O17S [3]

Molecular Weight 938.96 g/mol [3]

Storage (Short-term) 0 - 4 °C (days to weeks) [3]

Storage (Long-term) -20 °C (months to years) [3]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[3]

Personal Protective Equipment (PPE)
The appropriate selection and consistent use of Personal Protective Equipment (PPE) are

critical to minimize exposure and ensure safety when handling Fluorescein-PEG6-bis-NHS
ester, particularly in its solid, powdered form.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

to provide a complete seal

around the eyes, protecting

against dust particles.

Face Shield

Recommended to be worn in

conjunction with safety

goggles, especially when

handling larger quantities or if

there is a risk of dust

generation.

Hand Protection Nitrile Gloves

Double-gloving is advised.

Nitrile gloves offer good

resistance to a range of

chemicals. Gloves should be

inspected for any signs of

damage before use and

changed immediately upon

contamination.

Respiratory Protection
Air-Purifying Respirator (APR)

with P100 filters

A NIOSH-approved half-mask

or full-face APR is required

when handling the powdered

form of the compound to

prevent inhalation. P100 filters

are 99.97% efficient at filtering

airborne particles. A proper fit

test is mandatory before use.

Protective Clothing Laboratory Coat

A full-length lab coat,

preferably with elastic cuffs,

should be worn to protect skin

and clothing.

Disposable Gown/Apron For procedures with a high risk

of contamination, a disposable

gown or a chemical-resistant
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apron should be worn over the

lab coat.

Footwear Closed-toe Shoes

Required at all times within the

laboratory to protect against

spills.

Operational Plan: Handling and Experimental
Workflow
A systematic approach is crucial for the safe handling of Fluorescein-PEG6-bis-NHS ester,
from preparation to the completion of the experiment.

Experimental Workflow Diagram
Caption: Workflow for the safe handling of Fluorescein-PEG6-bis-NHS ester.

Step-by-Step Handling Protocol
Area Preparation: Designate a specific work area, preferably within a chemical fume hood,

for handling the compound. Cover the work surface with disposable, absorbent bench paper.

Personal Protective Equipment: Before handling the compound, ensure all required PPE as

specified in the table above is correctly worn.

Gather Materials: Assemble all necessary equipment, including a calibrated analytical

balance, weigh paper or boat, spatula, anhydrous solvent (e.g., DMSO or DMF), and the

primary reaction vessel.

Weighing: Carefully transfer the desired amount of Fluorescein-PEG6-bis-NHS ester
powder from the stock container to the weigh paper or boat using a clean spatula.

Dissolving: Dissolve the compound in an appropriate anhydrous solvent. NHS esters are

susceptible to hydrolysis, so the use of dry solvents is critical to maintain reactivity[4].

Reaction: Carry out the labeling reaction according to your experimental protocol. The

reaction of NHS esters with primary amines is most efficient at a pH of 7-8[5].
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Quenching: After the reaction is complete, quench any unreacted NHS ester by adding an

amine-containing buffer such as Tris or glycine[5].

Disposal Plan
All waste generated from the use of Fluorescein-PEG6-bis-NHS ester must be considered

chemical waste and should be segregated from regular trash[6].

Waste Disposal Workflow Diagram

Solid Waste Liquid Waste

Waste Generated
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Contaminated Labware (Gloves, Tips, etc.)

Quenched Reaction Solutions
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Designated Solid Hazardous Waste Container

Consult Institutional EHS for Pickup and Final Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Fluorescein-PEG6-bis-NHS ester|CAS 2055105-59-2|DC Chemicals [dcchemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/MAN0011309_NHS_SulfoNHS_UG.pdf
https://www.benchchem.com/product/b607479?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b607479?utm_src=pdf-body-img
https://www.benchchem.com/product/b607479?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fluorescein-peg6-bis-nhs-ester.html
https://dcchemicals.com/product_show-Fluorescein-PEG6-bis-NHS_ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. medkoo.com [medkoo.com]

4. researchgate.net [researchgate.net]

5. tools.thermofisher.com [tools.thermofisher.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Fluorescein-
PEG6-bis-NHS ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607479#personal-protective-equipment-for-handling-
fluorescein-peg6-bis-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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